Research about the capacitance properties of ion-induced multilayer and self-assembled monolayer Ti3C2Tx†

RSC Advances Pub Date: 2022-01-27 DOI: 10.1039/D1RA07771F

Abstract

MXenes materials are two-dimensional inorganic materials with abundant surface sites as capacitors. Better control of its morphology and expression of surface groups helps to improve the performance of capacitors. Herein, we controlled the morphology of MXenes with HF, HCl–LiF etching conditions, alkali and metal ions inducing factors. Benefiting from the nanostructures, the capacitance of HCl–LiF-prepared self-assembled monolayer Ti3C2Tx soared to 370.96 F g−1 from 32.09 F g−1 of HF-etched multilaminate Ti3C2Tx. As a result of the introduction of ions, the surface termination group is replaced by –OH with –F. Profit from this, the alkalized single-deck plicated Ti3C2Tx exhibited a supernal capacitance up to 684.53 F g−1 because of the wrinkled morphology and more –OH terminal groups. Meanwhile, metal ion abduction brought some negative effects to electrochemical properties due to the oxidation of high-valent metal ions potentially.

Graphical abstract: Research about the capacitance properties of ion-induced multilayer and self-assembled monolayer Ti3C2Tx
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